Cas no 2287342-07-6 (3-(2-Chloro-6-fluorophenyl)bicyclo[1.1.1]pentane-1-carboxylic acid)

• Product Name: 3-(2-Chloro-6-fluorophenyl)bicyclo[1.1.1]pentane-1-carboxylic acid
• CAS No: 2287342-07-6
• MF: C₁₂H₁₀ClFO₂
• MW: 240.658006191254
• CID: 6187470
• PubChem ID: 137945457
• Update Time: 2025-11-07

3-(2-Chloro-6-fluorophenyl)bicyclo[1.1.1]pentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloro-6-fluorophenyl)bicyclo[1.1.1]pentane-1-carboxylic acid
• 2287342-07-6
• EN300-6761739

• Inchi： 1S/C12H10ClFO2/c13-7-2-1-3-8(14)9(7)11-4-12(5-11,6-11)10(15)16/h1-3H,4-6H2,(H,15,16)
• InChI Key： GOQOAQJHJPLZAG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C12CC(C(=O)O)(C1)C2)F

Computed Properties

• Exact Mass: 240.0353354g/mol
• Monoisotopic Mass: 240.0353354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(2-Chloro-6-fluorophenyl)bicyclo[1.1.1]pentane-1-carboxylic acid

Exploring the Potential of 3-(2-Chloro-6-fluorophenyl)bicyclo[1.1.1]pentane-1-carboxylic acid (CAS No. 2287342-07-6) in Modern Pharmaceutical Research

In the rapidly evolving field of pharmaceutical chemistry, 3-(2-Chloro-6-fluorophenyl)bicyclo[1.1.1]pentane-1-carboxylic acid (CAS No. 2287342-07-6) has emerged as a compound of significant interest. This unique bicyclic structure, featuring a chloro-fluorophenyl substitution, offers a promising scaffold for drug discovery. Researchers are particularly drawn to its potential applications in targeting central nervous system (CNS) disorders and inflammatory diseases, aligning with current trends in precision medicine.

The bicyclo[1.1.1]pentane core of this compound represents a breakthrough in bioisostere design, a hot topic in 2024's medicinal chemistry discussions. As pharmaceutical companies seek to replace traditional aromatic rings with three-dimensional structures to improve drug solubility and metabolic stability, this compound's framework provides an excellent case study. Its carboxylic acid functionality further enhances its versatility, allowing for easy derivatization into various prodrug forms - a strategy frequently searched by formulation scientists.

Recent patent analyses reveal growing interest in fluorinated bicyclic compounds like CAS 2287342-07-6, particularly for their potential in neuroprotective therapies. The strategic chloro-fluoro substitution pattern on the phenyl ring may contribute to optimal blood-brain barrier penetration, a crucial factor in CNS drug development that consistently ranks high in pharmaceutical search queries. Computational studies suggest this compound could interact with GABA receptors or ion channels, though experimental validation is ongoing.

From a synthetic chemistry perspective, the preparation of 3-(2-Chloro-6-fluorophenyl)bicyclo[1.1.1]pentane-1-carboxylic acid presents interesting challenges that have sparked academic discussions. The strained ring system requires specialized cross-coupling techniques, making it a frequent subject in methodology development papers. Its chiral center (when present) adds another layer of complexity that appeals to researchers investigating asymmetric synthesis approaches.

In drug formulation circles, the acid-base properties of this compound (pKa ~4.2) generate particular interest for salt selection strategies. Formulators often search for information on how such rigid bicyclic carboxylic acids behave in various pH environments, especially when developing extended-release formulations or topical applications. The fluorine atom in its structure may also influence its membrane permeability, a key consideration in transdermal drug delivery systems.

Environmental and ADME (Absorption, Distribution, Metabolism, Excretion) studies of CAS 2287342-07-6 reveal promising characteristics. The metabolic stability imparted by its bicyclo[1.1.1]pentane core resists rapid hepatic breakdown, while the polar carboxylic acid group facilitates renal clearance - addressing two major concerns in modern drug design: hepatotoxicity and bioaccumulation. These properties align well with the pharmaceutical industry's growing emphasis on green chemistry principles.

As the scientific community continues to explore sp3-rich drug candidates, compounds like 3-(2-Chloro-6-fluorophenyl)bicyclo[1.1.1]pentane-1-carboxylic acid stand at the forefront of innovation. Its unique combination of structural rigidity, controlled lipophilicity, and diverse functionality makes it a valuable tool for addressing current challenges in targeted drug delivery and receptor selectivity. With several research groups reporting derivatives of this scaffold in recent medicinal chemistry literature, its potential appears far from exhausted.